Cas no 866349-30-6 ((2Z)-2-(benzenesulfonamidoimino)-N-(5-chloro-2-methoxyphenyl)-2H-chromene-3-carboxamide)
(2Z)-2-(benzenesulfonamidoimino)-N-(5-chloro-2-methoxyphenyl)-2H-chromene-3-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- (2Z)-2-(benzenesulfonamidoimino)-N-(5-chloro-2-methoxyphenyl)-2H-chromene-3-carboxamide
- F1603-0014
- 866349-30-6
- (Z)-N-(5-chloro-2-methoxyphenyl)-2-(2-(phenylsulfonyl)hydrazono)-2H-chromene-3-carboxamide
- (2Z)-N-(5-chloro-2-methoxyphenyl)-2-[(phenylsulfonyl)hydrazono]-2H-chromene-3-carboxamide
- AKOS001844905
- (2Z)-2-(benzenesulfonylhydrazinylidene)-N-(5-chloro-2-methoxyphenyl)chromene-3-carboxamide
-
- Inchi: 1S/C23H18ClN3O5S/c1-31-21-12-11-16(24)14-19(21)25-22(28)18-13-15-7-5-6-10-20(15)32-23(18)26-27-33(29,30)17-8-3-2-4-9-17/h2-14,27H,1H3,(H,25,28)/b26-23-
- InChI Key: LZPJRXBOZQCOHG-RWEWTDSWSA-N
- SMILES: ClC1C=CC(=C(C=1)NC(C1/C(=N/NS(C2C=CC=CC=2)(=O)=O)/OC2C=CC=CC=2C=1)=O)OC
Computed Properties
- Exact Mass: 483.0655696g/mol
- Monoisotopic Mass: 483.0655696g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 33
- Rotatable Bond Count: 6
- Complexity: 866
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 115Ų
(2Z)-2-(benzenesulfonamidoimino)-N-(5-chloro-2-methoxyphenyl)-2H-chromene-3-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1603-0014-2μmol |
(2Z)-2-(benzenesulfonamidoimino)-N-(5-chloro-2-methoxyphenyl)-2H-chromene-3-carboxamide |
866349-30-6 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1603-0014-5μmol |
(2Z)-2-(benzenesulfonamidoimino)-N-(5-chloro-2-methoxyphenyl)-2H-chromene-3-carboxamide |
866349-30-6 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1603-0014-10μmol |
(2Z)-2-(benzenesulfonamidoimino)-N-(5-chloro-2-methoxyphenyl)-2H-chromene-3-carboxamide |
866349-30-6 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1603-0014-20μmol |
(2Z)-2-(benzenesulfonamidoimino)-N-(5-chloro-2-methoxyphenyl)-2H-chromene-3-carboxamide |
866349-30-6 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1603-0014-1mg |
(2Z)-2-(benzenesulfonamidoimino)-N-(5-chloro-2-methoxyphenyl)-2H-chromene-3-carboxamide |
866349-30-6 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1603-0014-2mg |
(2Z)-2-(benzenesulfonamidoimino)-N-(5-chloro-2-methoxyphenyl)-2H-chromene-3-carboxamide |
866349-30-6 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1603-0014-3mg |
(2Z)-2-(benzenesulfonamidoimino)-N-(5-chloro-2-methoxyphenyl)-2H-chromene-3-carboxamide |
866349-30-6 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1603-0014-4mg |
(2Z)-2-(benzenesulfonamidoimino)-N-(5-chloro-2-methoxyphenyl)-2H-chromene-3-carboxamide |
866349-30-6 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1603-0014-5mg |
(2Z)-2-(benzenesulfonamidoimino)-N-(5-chloro-2-methoxyphenyl)-2H-chromene-3-carboxamide |
866349-30-6 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1603-0014-10mg |
(2Z)-2-(benzenesulfonamidoimino)-N-(5-chloro-2-methoxyphenyl)-2H-chromene-3-carboxamide |
866349-30-6 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
(2Z)-2-(benzenesulfonamidoimino)-N-(5-chloro-2-methoxyphenyl)-2H-chromene-3-carboxamide Related Literature
-
1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
Additional information on (2Z)-2-(benzenesulfonamidoimino)-N-(5-chloro-2-methoxyphenyl)-2H-chromene-3-carboxamide
Compound Introduction: (2Z)-2-(benzenesulfonamidoimino)-N-(5-chloro-2-methoxyphenyl)-2H-chromene-3-carboxamide (CAS No. 866349-30-6)
The compound (2Z)-2-(benzenesulfonamidoimino)-N-(5-chloro-2-methoxyphenyl)-2H-chromene-3-carboxamide, identified by its CAS number 866349-30-6, represents a significant advancement in the field of pharmaceutical chemistry. This molecule belongs to the chromene class, which has garnered considerable attention due to its diverse biological activities and potential applications in medicinal chemistry. The structural features of this compound, particularly the presence of a benzenesulfonamidoimino moiety and a 5-chloro-2-methoxyphenyl group, contribute to its unique chemical properties and biological interactions.
In recent years, chromene derivatives have been extensively studied for their pharmacological effects, including anti-inflammatory, antioxidant, and anticancer properties. The specific substitution pattern in (2Z)-2-(benzenesulfonamidoimino)-N-(5-chloro-2-methoxyphenyl)-2H-chromene-3-carboxamide enhances its potential as a lead compound for drug development. The benzenesulfonamidoimino group is known to influence the electronic properties of the molecule, making it a versatile scaffold for further chemical modifications. Additionally, the 5-chloro-2-methoxyphenyl moiety introduces hydrophobicity and electronic modulation, which can be critical for binding affinity and selectivity in biological targets.
Current research in the field of chromene derivatives has highlighted their role in modulating enzyme activity and signaling pathways. For instance, studies have demonstrated that certain chromenes can inhibit kinases and other enzymes involved in cancer progression. The structure of (2Z)-2-(benzenesulfonamidoimino)-N-(5-chloro-2-methoxyphenyl)-2H-chromene-3-carboxamide suggests that it may interact with similar targets, making it a promising candidate for further investigation. The presence of both polar and nonpolar regions in the molecule enhances its solubility and bioavailability, which are crucial factors for drug efficacy.
Advances in computational chemistry have enabled the rapid screening of potential drug candidates like (2Z)-2-(benzenesulfonamidoimino)-N-(5-chloro-2-methoxyphenyl)-2H-chromene-3-carboxamide. Molecular docking studies have shown that this compound can bind to various biological targets with high affinity. For example, preliminary simulations suggest that it may interact with ATP-binding sites on kinases, thereby inhibiting their activity. Such interactions could lead to therapeutic effects in conditions like cancer and inflammatory diseases.
In vitro studies have begun to explore the pharmacological profile of this compound. Initial results indicate that it exhibits significant anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory pathways. These findings align with the broader therapeutic potential of chromene derivatives. Additionally, the compound's ability to cross cell membranes suggests that it may be effective when administered orally or topically.
The synthesis of (2Z)-2-(benzenesulfonamidoimino)-N-(5-chloro-2-methoxyphenyl)-2H-chromene-3-carboxamide involves multi-step organic reactions that highlight the expertise required in pharmaceutical chemistry. The introduction of the benzenesulfonamidoimino group requires precise control over reaction conditions to ensure high yield and purity. Similarly, the attachment of the 5-chloro-2-methoxyphenyl group demands careful selection of reagents and catalysts to achieve optimal results. These synthetic challenges underscore the complexity involved in developing novel pharmaceuticals.
Future research directions for this compound include exploring its mechanism of action in detail. Understanding how it interacts with biological targets at a molecular level will provide insights into its therapeutic potential and help guide further drug development efforts. Additionally, investigating its pharmacokinetic properties will be essential for optimizing dosages and delivery methods.
The development of new drugs is often a lengthy process that involves extensive testing to ensure safety and efficacy. However, compounds like (2Z)-2-(benzenesulfonamidoimino)-N-(5-chloro-2-methoxyphenyl)-2H-chromene-3-carboxamide offer hope for novel therapeutic approaches by leveraging known chemical scaffolds and exploring new modifications. The combination of traditional organic synthesis techniques with modern computational methods provides a powerful platform for discovering new drugs.
In conclusion, (2Z)-2-(benzenesulfonamidoimino)-N-(5-chloro-2-methoxyphenyl)-2H-chromene-3-carboxamide (CAS No. 866349-30-6) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features and demonstrated biological activities make it an attractive candidate for further research and development. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in addressing complex diseases.
866349-30-6 ((2Z)-2-(benzenesulfonamidoimino)-N-(5-chloro-2-methoxyphenyl)-2H-chromene-3-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)